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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835

A Comparative Analysis of Long-Term Stability:
Ferroxdure vs. Alnico Magnets

For researchers, scientists, and drug development professionals requiring high-performance
magnetic materials, understanding the long-term stability of permanent magnets is critical for
ensuring the reliability and longevity of instrumentation and experimental setups. This guide
provides a detailed comparison of the long-term stability of two widely used permanent magnet
materials: Ferroxdure (a ceramic ferrite magnet) and Alnico (an aluminum-nickel-cobalt alloy).

This comparison focuses on three key aspects of long-term stability: thermal stability, corrosion
resistance, and the degradation of magnetic properties over time. The information presented is
supported by experimental data and established testing protocols to provide an objective
evaluation for material selection.

Quantitative Data Summary

The following table summarizes the key performance metrics related to the long-term stability
of Ferroxdure and Alnico magnets.
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Ferroxdure (Hard

Property . Alnico Units
Ferrite)
Thermal Stability
Maximum Operating
~250 - 300[1] Up to 550[2] °C
Temperature
Reversible
Temperature
. approx. -0.2[3] approx. -0.02[3][4] %/°C
Coefficient of
Remanence (Br)
Reversible
Temperature approx. +0.01 to
o approx. +0.3 %/°C
Coefficient of +0.03[4]
Coercivity (Hcj)
Corrosion Resistance
General Corrosion Excellent, does not Good to Excellent[5]
Resistance corrode in water[5] [6]
Can exhibit light
) ] surface corrosion over
Highly resistant to ) ]
o ] time with prolonged
Susceptibility to corrosion and does
) ) ) exposure to water.[5] -
Corrosion not typically require a
) ) Often coated for
protective coating.[3] N )
additional protection.
[7]
Long-Term Magnetic
Stability
Intrinsic Coercivity )
) High Low([8] kKA/m
(Hcj)
_ Low, susceptible to
Resistance to _ o
o High[3] demagnetizing -
Demagnetization _
fields[8]
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Fractions of a percent
Very low, magnets

Remanence Change ) ] to a few percent loss
] with Hci > 2200 Oe ) ]
Over Time (at room ] during the first year for %
show no change in the ) )
temp) ] magnets with Hci <
first year.
2200 Oe.

Experimental Protocols

To ensure accurate and reproducible data for evaluating the long-term stability of Ferroxdure
and Alnico magnets, the following detailed experimental protocols are recommended. These
protocols are based on established industry standards such as those from ASTM and IEC.

Thermal Stability Evaluation

Objective: To determine the reversible and irreversible losses in magnetic flux as a function of
temperature.

Apparatus:

High-temperature oven with controlled atmosphere capabilities.

Gaussmeter or Fluxmeter with a suitable probe.

Hysteresigraph system (compliant with ASTM A977/A977M).

Fixtures made of non-magnetic material to hold the magnet samples.
Procedure:

« Initial Characterization: Measure the magnetic properties (Br, Hcj, and BHmax) of the
magnet samples at room temperature (20 + 2 °C) using a hysteresigraph.

e Thermal Cycling:
o Place the magnet samples in the oven.

o For Ferroxdure, cycle the temperature from room temperature up to 300 °C.
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o For Alnico, cycle the temperature from room temperature up to 550 °C.
o The heating and cooling rate should be controlled (e.g., 5 °C/min).

o Dwell at the maximum temperature for a specified period (e.g., 2 hours).

 In-situ Measurement (if possible): Measure the magnetic flux at various temperature intervals
during the heating and cooling cycles using a high-temperature probe.

e Post-Cycling Characterization: After returning to room temperature, re-measure the magnetic
properties using the hysteresigraph.

e Data Analysis:

o Calculate the reversible temperature coefficients of remanence and coercivity from the in-
situ measurements.

o Determine the irreversible flux loss by comparing the initial and post-cycling magnetic
properties at room temperature.

Corrosion Resistance Evaluation (Salt Spray Test)

Objective: To assess the resistance of the magnet materials to a corrosive environment. This is
an accelerated corrosion test.

Apparatus:

Salt spray chamber compliant with ASTM B117.

5% sodium chloride (NaCl) solution.

Visual inspection tools (e.g., microscope).

Gaussmeter or Fluxmeter.

Procedure:

« Initial Measurement: Measure the initial magnetic flux of the samples.
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e EXxposure:
o Suspend the magnet samples within the salt spray chamber.

o Expose the samples to a continuous spray of the 5% NaCl solution at a controlled
temperature (e.g., 35 °C).

o The duration of the test can vary (e.g., 24, 48, 96 hours).

o Periodic Evaluation:

[e]

At predetermined intervals, remove the samples from the chamber.

o

Gently rinse with deionized water and dry.

[¢]

Visually inspect for any signs of corrosion (e.g., rust, pitting).

[¢]

Measure the magnetic flux to determine any degradation.

» Final Analysis: After the total exposure time, perform a final visual inspection and magnetic
flux measurement. Compare the results to the initial measurements to quantify the effect of

corrosion.

Long-Term Magnetic Property Degradation (Accelerated
Aging)

Objective: To simulate the aging of magnets over an extended period and measure the change
in magnetic properties.

Apparatus:

¢ High-temperature oven.

o Hysteresigraph system.

e Gaussmeter or Fluxmeter.

Procedure:
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e Initial Characterization: Measure the magnetic properties of the magnet samples at room

temperature.
e Accelerated Aging:

o Place the samples in a high-temperature oven at a temperature below the maximum
operating temperature but high enough to accelerate aging (e.g., 150 °C for Ferroxdure,
400 °C for Alnico).

o Maintain this temperature for an extended period (e.g., 100, 500, 1000 hours).
e Periodic Measurement:

o At set intervals, remove the samples from the oven and allow them to cool to room

temperature.
o Measure their magnetic properties.

o Data Analysis: Plot the percentage change in remanence (Br) and coercivity (Hcj) as a
function of aging time. This will provide a curve that can be used to predict long-term stability.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for evaluating the long-term stability of

permanent magnets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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